Cas no 205035-03-6 (Dehydro Oxymetazoline Hydrochloride)

• Product Name: Dehydro Oxymetazoline Hydrochloride
• CAS No: 205035-03-6
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 1059132
• PubChem ID: 71315345
• Update Time: 2025-06-08

Dehydro Oxymetazoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dehydro Oxymetazoline Hydrochloride
• 6-tert-butyl-3-(1H-imidazol-2-ylmethyl)-2,4-dimethylphenol,hydrochloride
• 6-tert-butyl-3-(1H-imidazol-2-ylmethyl)-2,4-dimethylphenol;hydrochloride
• DTXSID10747459
• 205035-03-6
• 6-tert-Butyl-3-[(1H-imidazol-2-yl)methyl]-2,4-dimethylphenol--hydrogen chloride (1/1)
• 6-(1,1-dimethylethyl)-3-(1H-imidazol-2-ylmethyl)-2,4-dimethylphenol Monohydrochloride

• Inchi： 1S/C16H22N2O.ClH/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14;/h6-8,19H,9H2,1-5H3,(H,17,18);1H
• InChI Key： UOAYBLRUWGMAIN-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C)=C(CC2=NC=CN2)C(C)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 294.15000
• Monoisotopic Mass: 294.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 4.42240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols

Additional information on Dehydro Oxymetazoline Hydrochloride

Comprehensive Overview of Dehydro Oxymetazoline Hydrochloride (CAS No. 205035-03-6): Properties, Applications, and Innovations

Dehydro Oxymetazoline Hydrochloride (CAS No. 205035-03-6) is a chemically modified derivative of oxymetazoline, a well-known alpha-adrenergic agonist. This compound has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural properties and potential therapeutic benefits. The dehydro modification enhances its stability and bioavailability, making it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its efficacy in addressing conditions like rosacea, nasal congestion, and skin rejuvenation.

One of the most searched questions about Dehydro Oxymetazoline Hydrochloride is its mechanism of action. Like its parent compound, it primarily acts as a vasoconstrictor by stimulating alpha-1 adrenergic receptors. This property makes it highly effective in reducing redness and swelling, which is why it is often incorporated into topical formulations for dermatological use. The hydrochloride salt form ensures better solubility and absorption, further enhancing its therapeutic potential.

In recent years, the demand for Dehydro Oxymetazoline Hydrochloride has surged due to its applications in anti-aging skincare. With the growing trend of "clean beauty" and non-invasive cosmetic treatments, this compound is being studied for its ability to improve skin texture and reduce fine lines. Its vasoconstrictive effects help temporarily tighten the skin, providing a youthful appearance without the need for surgical interventions. This aligns with the current consumer preference for minimally invasive and science-backed skincare solutions.

Another hot topic surrounding Dehydro Oxymetazoline Hydrochloride is its safety profile. While it is generally considered safe for topical use, ongoing research aims to evaluate its long-term effects and potential interactions with other ingredients. This is particularly relevant given the increasing popularity of multi-ingredient skincare regimens. Consumers are increasingly searching for information on how to incorporate this compound into their routines without causing irritation or adverse reactions.

From a pharmaceutical standpoint, Dehydro Oxymetazoline Hydrochloride is also being investigated for its potential in treating ocular conditions. Its vasoconstrictive properties may offer relief for patients with red eye syndrome or allergic conjunctivitis. However, further clinical trials are needed to confirm its efficacy and safety in ophthalmic formulations. This highlights the compound's versatility and the breadth of its potential applications.

The synthesis and production of Dehydro Oxymetazoline Hydrochloride (CAS No. 205035-03-6) involve precise chemical processes to ensure high purity and consistency. Manufacturers are investing in advanced technologies to meet the growing demand while adhering to stringent quality standards. This is particularly important for pharmaceutical-grade products, where even minor impurities can significantly impact efficacy and safety.

In conclusion, Dehydro Oxymetazoline Hydrochloride represents a fascinating area of research with broad implications for both the cosmetic and pharmaceutical industries. Its unique properties, combined with the rising demand for innovative and effective treatments, position it as a compound of significant interest. As research continues to uncover its full potential, it is likely to play an increasingly important role in addressing a variety of health and beauty concerns.